BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Boiling Point of 3-
Nonoxypropan-1-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nonoxypropan-1-amine

Cat. No.: B15181736

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the boiling point of 3-
Nonoxypropan-1-amine. Due to the limited availability of experimental data for this specific
compound in public literature, this guide presents a compilation of boiling points for structurally
similar and homologous compounds to facilitate an estimation. Furthermore, it details
standardized experimental protocols for the precise determination of boiling points in a
laboratory setting. A logical workflow for this determination is also provided in a visual format.

Introduction

3-Nonoxypropan-1-amine belongs to the class of organic compounds known as ether amines,
which contain both an ether linkage and an amine functional group. These bifunctional
molecules are of interest in various fields, including as intermediates in the synthesis of
pharmaceuticals and as surfactants. The boiling point is a fundamental physical property that
provides insights into the volatility, intermolecular forces, and purity of a compound. Accurate
knowledge of the boiling point is crucial for purification processes such as distillation, for
ensuring safe handling and storage, and for the characterization of novel chemical entities.

Physicochemical Data of 3-Alkoxypropan-1-amines
and Related Compounds
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Direct experimental data for the boiling point of 3-Nonoxypropan-1-amine is not readily
available in scientific literature. However, by examining the boiling points of a homologous
series of 3-alkoxypropan-1-amines and related aliphatic amines, a reasonable estimation can
be made. The following table summarizes the boiling points of several such compounds. A
clear trend of increasing boiling point with increasing molecular weight and alkyl chain length is

observabile.

Molecular Weight ( o .

Compound Name Molecular Formula Boiling Point (°C)
g/mol )

Propan-1l-amine CsHsN 59.11 47-51

3-Isopropoxypropan-

I_O POXYPIOP CesH15NO 117.19 148.6 (at 0.11 bar)
1-amine
3-Butoxypropan-1-
. C7H17NO 131.22 169-170
amine
Hexan-1-amine CeH1sN 101.19 131.5

Note: The boiling point of 3-Isopropoxypropan-1-amine is reported at reduced pressure.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[1] For accurate determination, several experimental methods can be employed.

Simple distillation is a common and effective method for determining the boiling point of a pure
liquid.[1][2]

Protocol:

o Apparatus Setup: A distillation flask is filled with the liquid sample (a few milliliters) and a few
boiling chips to ensure smooth boiling. The flask is connected to a condenser, which is, in
turn, connected to a receiving flask. A thermometer is placed in the neck of the distillation
flask such that the top of the mercury bulb is level with the side arm leading to the
condenser.
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e Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises and
surrounds the thermometer bulb.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature reading, where the vapor and liquid are in equilibrium, is the boiling point of the
substance.[2]

o Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
dependent on it.[1] If the atmospheric pressure deviates significantly from standard pressure
(760 mmHg), a correction may be necessary.

This method is suitable when only a small amount of the sample is available.[3]
Protocol:

o Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed inside the fusion tube with its open end submerged
in the liquid.

o Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

o Heating: The Thiele tube is gently heated.[3] Initially, a stream of bubbles will be observed as
air is expelled from the capillary tube.

o Observation: As the temperature approaches the boiling point, a rapid and continuous
stream of bubbles will emerge from the capillary tube.[3] At this point, heating is stopped.

o Temperature Reading: The liquid will begin to cool, and the stream of bubbles will slow down
and eventually stop. The moment the liquid enters the capillary tube, the temperature is
recorded. This is the boiling point of the liquid.[3]

Logical Workflow for Boiling Point Determination

The following diagram illustrates a generalized workflow for the experimental determination of a
compound's boiling point.
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Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination.
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Conclusion

While direct experimental data for the boiling point of 3-Nonoxypropan-1-amine is scarce, this
guide provides a framework for its estimation and experimental determination. By analyzing the
trends in boiling points of homologous series and employing standardized laboratory protocols,
researchers and drug development professionals can accurately determine this crucial physical
property. The provided workflow and experimental details serve as a practical resource for the
characterization of this and other novel chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15181736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

